7-chloro-4-oxo-4H-chromene-2-carboxylic acid
Overview
Description
7-Chloro-4-oxo-4H-chromene-2-carboxylic acid is a chemical compound with the molecular formula C10H5ClO4 . It has a molecular weight of 224.6 . The compound is solid at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H5ClO4/c11-5-1-2-6-7(12)4-9(10(13)14)15-8(6)3-5/h1-4H,(H,13,14) . This indicates the presence of a chloro group, a carboxylic acid group, and a chromene ring in the molecule .Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It has a molecular weight of 224.6 .Scientific Research Applications
Comprehensive Analysis of 7-Chloro-4-oxo-4H-Chromene-2-carboxylic Acid Applications
Pharmaceutical Research: The chromene scaffold is a common feature in many biologically active compounds. Derivatives of this compound may be synthesized and evaluated for their potential as pharmaceutical agents. For example, docking studies can be conducted to assess inhibitory potency against targets like human α-amylase and α-glucosidase, which are relevant in diabetes management .
Antioxidant Activity: Synthesis of N-alkyl amides derivatives of 7-hydroxy-4-oxo-4H-chromene and their antioxidant activities can be explored. These compounds may serve as antioxidants, which are crucial in protecting the body from damage caused by free radicals .
Material Science: The electronic properties and stability of chromene derivatives can be studied using methods like Density Functional Theory (DFT). Such studies are essential in material science for developing new materials with specific electronic characteristics .
Chemical Synthesis: The compound can be used in the synthesis of other complex molecules. For instance, it can be a precursor in one-pot synthesis methods to create functionalized chromeno derivatives, which have various applications in chemical research .
Catalysis: Chromene derivatives can act as catalysts or substrates in catalytic reactions, such as those catalyzed by lipase or metal-organic frameworks. These reactions are significant in green chemistry for developing more sustainable chemical processes .
Safety and Hazards
The compound is classified as Acute Tox. 4 Oral according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The hazard statements include H302, which indicates that it is harmful if swallowed . Precautionary measures include washing immediately with plenty of soap and water in case of skin contact, bathing the eye with running water for 15 minutes in case of eye contact, moving to fresh air in case of accidental inhalation of vapors, and washing out the mouth with water and consulting a doctor in case of ingestion .
Future Directions
The future directions for research on 7-chloro-4-oxo-4H-chromene-2-carboxylic acid could involve further studies on its synthesis, chemical reactions, and potential biological activities. Given the interesting properties of chromene derivatives, this compound could be a valuable target for future research .
properties
IUPAC Name |
7-chloro-4-oxochromene-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H5ClO4/c11-5-1-2-6-7(12)4-9(10(13)14)15-8(6)3-5/h1-4H,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QTAXIAZVGOANTN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1Cl)OC(=CC2=O)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H5ClO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10361013 |
Source
|
| Record name | 7-chloro-4-oxo-4H-chromene-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10361013 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
224.59 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
114741-22-9 |
Source
|
| Record name | 7-chloro-4-oxo-4H-chromene-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10361013 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 7-Chloro-4-oxo-4H-chromene-2-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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